Cas no 1421482-05-4 (N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 1421482-05-4
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 6051540
• PubChem ID: 71803602
• Update Time: 2025-10-31

N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide
• N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-2,4-dimethylbenzenesulfonamide
• N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-2,4-dimethylbenzenesulfonamide
• 1421482-05-4
• VU0548210-1
• N-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-2,4-dimethylbenzene-1-sulfonamide
• F6414-1241
• AKOS024555637

• Inchi： 1S/C19H23NO3S/c1-14-7-8-18(15(2)11-14)24(22,23)20-13-19(21)10-9-16-5-3-4-6-17(16)12-19/h3-8,11,20-21H,9-10,12-13H2,1-2H3
• InChI Key： WSLSYILDEDQNPG-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCC3=C(C2)C=CC=C3)(=O)=O)=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide (CAS No. 1421482-05-4)

N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide (CAS No. 1421482-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both a tetrahydronaphthalene moiety and a dimethylbenzene sulfonamide group makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly for their potential applications in enzyme inhibition and receptor modulation. Researchers are actively investigating the pharmacokinetic properties of N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide, including its metabolic stability and bioavailability. These studies are crucial for understanding how the compound interacts with biological systems and whether it can be optimized for therapeutic use.

The synthesis of N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide involves a series of carefully controlled chemical reactions, ensuring high purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize the compound and verify its structural integrity. These methods are essential for maintaining the quality and consistency of the compound in research settings.

One of the most frequently asked questions about this compound is its potential role in targeted therapy. Given the increasing demand for precision medicine, scientists are exploring how N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide can be tailored to interact with specific molecular targets. This aligns with the broader trend of developing small-molecule inhibitors that can modulate disease pathways with minimal side effects.

Another area of interest is the compound's potential application in neuropharmacology. The tetrahydronaphthalene scaffold is known to exhibit affinity for certain central nervous system (CNS) receptors, making it a subject of study for neurological disorders. Researchers are particularly keen on understanding how the hydroxy and sulfonamide functional groups influence the compound's ability to cross the blood-brain barrier and exert its effects.

From an industrial perspective, the demand for high-quality research chemicals like N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide is on the rise. Laboratories and pharmaceutical companies are seeking reliable suppliers who can provide the compound in various quantities, from milligrams to kilograms, to support both small-scale experiments and large-scale production. This underscores the importance of stringent quality control measures throughout the manufacturing process.

Environmental and safety considerations are also paramount when working with N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory safety.

In conclusion, N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2,4-dimethylbenzene-1-sulfonamide (CAS No. 1421482-05-4) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural features and potential biological activities make it a valuable tool for advancing our understanding of molecular interactions and drug design. As research continues to unfold, this compound may well play a pivotal role in the development of next-generation therapeutics.